Studies suggest that N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-iodobenzamide may possess anticancer properties. Research has shown that it can inhibit the growth and proliferation of various cancer cell lines, including those of breast, lung, and colon cancers []. The mechanism of action is still under investigation, but it is believed to involve the modulation of cell cycle progression and the induction of apoptosis (programmed cell death) [].